Cas no 708-64-5 (2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-one)
2,2,2-Trifluoro-1-(3-fluorophenyl)ethan-1-one is a fluorinated aromatic ketone with significant utility in synthetic organic chemistry. Its structure, featuring both trifluoromethyl and fluorophenyl substituents, enhances electrophilic reactivity, making it a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The electron-withdrawing effects of the fluorine atoms improve stability and influence reaction selectivity, particularly in nucleophilic substitution and cross-coupling reactions. This compound’s high purity and well-defined properties ensure consistent performance in fine chemical synthesis. Its compatibility with various catalytic systems further underscores its versatility in constructing complex fluorinated scaffolds, which are increasingly important in medicinal and materials chemistry.
708-64-5 structure
Product Name:2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-one
CAS No:708-64-5
MF:C8H4F4O
MW:192.110376358032
MDL:MFCD00039236
CID:564543
PubChem ID:69723
Update Time:2025-06-09
2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-Trifluoro-1-(3-fluorophenyl)ethanone
- 2,2,2,3'-Tetrafluoroacetophenone
- 2,2,2,3-TETRAFLUOROACETOPHENONE
- Ethanone,2,2,2-trifluoro-1-(3-fluorophenyl)-
- 1-(3-Fluorophenyl)-2,2,2-trifluoroethanone
- m-Fluorotrifluoroacetophenone
- Acetophenone, 2,2,2,3'-tetrafluoro-
- 2,2,2-Trifluoro-1-(3-fluorophenyl)ethan-1-one
- Ethanone, 2,2,2-trifluoro-1-(3-fluorophenyl)-
- 2,2,2,3'-Trtrafluoroacetophenone
- alpha,alpha,alpha,3-Tetrafluoroacetophenone
- NSC158170
- m,alpha,alpha,alpha-Tetrafluoroacetophenone
- DTXSID4061042
- Acetophenone, 2,2,2,3'-tetrafluoro
- AKOS009157033
- NSC 158170
- SCHEMBL1273634
- MFCD00039236
- 2,2,2-trifluoro-1-( 3-fluorophenyl)ethanone
- AMY18968
- Acetophenone,2,2,3'-tetrafluoro-
- EN300-1932845
- PS-8346
- NS00042463
- PHORBOL12,13-DIBENZOATE
- NSC-158170
- CS-0042634
- 708-64-5
- FT-0609020
- EINECS 211-903-6
- Ethanone,2,2-trifluoro-1-(3-fluorophenyl)-
- CK2590
- a,a,a,3-Tetrafluoroacetophenone
- 2,2,2,3'-Tetrafluoroacetophenone, 99%
- m,.alpha.,.alpha.-Tetrafluoroacetophenone
- m-Fluoro-.alpha.,.alpha.-trifluoroacetophenone
- ALBB-037338
- 2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-one
-
- MDL： MFCD00039236
- Inchi： 1S/C8H4F4O/c9-6-3-1-2-5(4-6)7(13)8(10,11)12/h1-4H
- InChI Key： NQSPTMFCJGKOQJ-UHFFFAOYSA-N
- SMILES： FC(C(C1C=CC=C(C=1)F)=O)(F)F
Computed Properties
- Exact Mass: 192.02000
- Monoisotopic Mass: 192.01982740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: Not determined
- Density: 1.372 g/mL at 25 °C(lit.)
- Boiling Point: 79 °C/50 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:62.6°F
Degrees Celsius:17°C - Refractive Index: n20/D 1.444(lit.)
- PSA: 17.07000
- LogP: 2.57070
- Solubility: Not determined
2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-one Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H225-H315-H319-H335
- Warning Statement： P210-P261-P305+P351+P338
- Hazardous Material transportation number：UN 1224 3/PG 2
- WGK Germany：3
- Hazard Category Code： 11-36/37/38
- Safety Instruction： S16-S26-S36
-
Hazardous Material Identification：
- Safety Term：3.1
- Packing Group：II
- Risk Phrases：R11
- HazardClass：3.1
- PackingGroup：II
- TSCA：T
- Packing Group：II
- Hazard Level：3.1
2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-XS500-200mg |
2,2,2,3'-Tetrafluoroacetophenone |
708-64-5 | 98% | 200mg |
54.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-XS500-1g |
2,2,2,3'-Tetrafluoroacetophenone |
708-64-5 | 98% | 1g |
149.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-XS500-5g |
2,2,2,3'-Tetrafluoroacetophenone |
708-64-5 | 98% | 5g |
465.0CNY | 2021-08-03 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T890395-10g |
2,2,2-Trifluoro-1-(3-fluorophenyl)ethanone |
708-64-5 | 97% | 10g |
￥596.70 | 2022-09-28 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 402702-10G |
2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-one |
708-64-5 | 99% | 10G |
￥2094.59 | 2022-02-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T40590-1g |
2,2,2-Trifluoro-1-(3-fluorophenyl)ethanone |
708-64-5 | 97% | 1g |
¥60.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T40590-5g |
2,2,2-Trifluoro-1-(3-fluorophenyl)ethanone |
708-64-5 | 97% | 5g |
¥280.0 | 2023-09-06 | |
| Apollo Scientific | PC6681D-5g |
2,2,2,3'-Tetrafluoroacetophenone |
708-64-5 | 99% | 5g |
£85.00 | 2023-09-02 | |
| Apollo Scientific | PC6681D-25g |
2,2,2,3'-Tetrafluoroacetophenone |
708-64-5 | 99% | 25g |
£277.00 | 2023-09-02 | |
| Chemenu | CM254681-10g |
2,2,2-Trifluoro-1-(3-fluorophenyl)ethanone |
708-64-5 | 95% | 10g |
$121 | 2022-08-31 |
2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:708-64-5)2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-one
Order Number:A837012
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:38
Price ($):291.0
Email:sales@amadischem.com
2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-one Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:708-64-5)2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-one
Purity:99%
Quantity:25g
Price ($):291.0